3-{4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(4-acetamidophenyl)prop-2-enamide

• IUPAC Name: N-(4-acetamidophenyl)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C26H22ClN3O4/c1-17(31)29-22-8-10-23(11-9-22)30-26(32)20(15-28)13-19-5-12-24(25(14-19)33-2)34-16-18-3-6-21(27)7-4-18/h3-14H,16H2,1-2H3,(H,29,31)(H,30,32)
• InChI Key: XBIPMWLYWQMXCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC)C#N
• Molecular Formula: C26H22ClN3O4
• Molecular Weight: 475.9 g/mol

Description

This compound is a type of cinnamic acid amide. Cinnamic acid amides are a class of organic compounds that contain a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using single-crystal X-ray diffraction technique. The compound crystallizes in a specific crystal system with certain unit cell parameters.

Scientific Research Applications

Polymer Science Applications

• Spontaneous Alternating Copolymerization : A study by Mizuya, Yokozawa, and Endo (1989) demonstrates the spontaneous alternating copolymerization of methoxyallene with 4-chlorophenyl isocyanate, resulting in polyamides with highly reactive exo-methylene groups. This process also partially forms β-lactam derivatives, highlighting a method for synthesizing polymers with potential applications in material science (Mizuya, Yokozawa, & Endo, 1989).

Organic Synthesis

• Condensation Reactions : Moskvina, Shilin, and Khilya (2015) developed a convenient sequence for preparing 2-(4-chlorophenyl)-1-(2,4-dimetoxyphenyl)-3-(dimethylamino)prop-2-en-1-one. Their work demonstrates the utility of specific condensation reactions leading to the heterocyclization of certain ketones, providing a pathway to synthesize isoflavones and other heterocycles with potential pharmacological applications (Moskvina, Shilin, & Khilya, 2015).

Molecular Structure and Analysis

• X-ray Diffraction and DFT Calculations : Demir et al. (2015) analyzed the structure of a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, employing X-ray diffraction, IR spectroscopy, and DFT calculations. Their comprehensive analysis offers insights into the molecular structure, electronic properties, and antioxidant activities of this compound, showcasing the interdisciplinary approach of chemistry and computational modeling in understanding and designing new molecules with specific properties (Demir et al., 2015).

Electrochemical Studies

• Electrochromic Properties of Aromatic Polyamides : Liou and Lin (2009) synthesized novel aromatic polyamides with inherent viscosities and examined their electrochemical and electrochromic properties. These polymers demonstrated significant thermal stability and interesting electrochromic behaviors, indicating their potential for applications in smart windows and display technologies (Liou & Lin, 2009).